4-(Ethylamino)piperidine-4-carboxamide dihydrochloride
Overview
Description
“4-(Ethylamino)piperidine-4-carboxamide dihydrochloride” is a chemical compound with the CAS Number: 1394041-12-3 . It has a molecular weight of 244.16 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H17N3O.2ClH/c1-2-11-8(7(9)12)3-5-10-6-4-8;;/h10-11H,2-6H2,1H3,(H2,9,12);2*1H . This code provides a specific string of characters that represent the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a powder at room temperature .Scientific Research Applications
Chemical Properties
“4-(Ethylamino)piperidine-4-carboxamide dihydrochloride” has a CAS Number of 1394041-12-3 and a molecular weight of 244.16 . It is typically stored at room temperature and comes in a powder form .
Synthesis and Characterization
The synthesis and characterization of this compound are typically conducted in a laboratory setting. The compound is often synthesized for use in various research applications .
Analytical Methods
Analytical methods for this compound involve the use of various techniques to determine its properties and behavior. These methods can include spectroscopy, chromatography, and other analytical techniques .
Biological Properties
The biological properties of “4-(Ethylamino)piperidine-4-carboxamide dihydrochloride” are still being explored. It’s important to note that the compound’s toxicity and safety in scientific experiments are always considered .
Applications in Scientific Experiments
This compound has been used in various scientific experiments. For instance, it has been evaluated for its in vitro activities against human α- coronavirus NL63, β-coronaviruses OC43, and the alpha and delta variants of SARS-CoV-2 in several cell lines . This suggests that it may have potential applications in antiviral research.
Current State of Research
Current research on “4-(Ethylamino)piperidine-4-carboxamide dihydrochloride” is ongoing, with scientists exploring its potential applications in various fields. As research progresses, new applications and properties of this compound are likely to be discovered.
Safety And Hazards
properties
IUPAC Name |
4-(ethylamino)piperidine-4-carboxamide;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17N3O.2ClH/c1-2-11-8(7(9)12)3-5-10-6-4-8;;/h10-11H,2-6H2,1H3,(H2,9,12);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLGWBFCUYNJFTK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1(CCNCC1)C(=O)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19Cl2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Ethylamino)piperidine-4-carboxamide dihydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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